2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile

• IUPAC Name: 2-(2-methoxy-5-nitroanilino)-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C15H14N4O3/c1-9-6-10(2)17-15(12(9)8-16)18-13-7-11(19(20)21)4-5-14(13)22-3/h4-7H,1-3H3,(H,17,18)
• InChI Key: IRNARUNQFRRMHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)NC2=C(C=CC(=C2)[N+](=O)[O-])OC)C
• Molecular Formula: C15H14N4O3
• Molecular Weight: 298.30 g/mol

Description

2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile, also known as MN, is a chemical compound that has been extensively studied for its potential applications in scientific research. MN is a synthetic derivative of nicotinonitrile, which is a class of compounds known to exhibit a range of biological activities.

Scientific Research Applications

2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile has been studied for its potential applications in various scientific research areas, including medicinal chemistry, drug discovery, and cancer research. 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile has also been studied for its potential as an anti-inflammatory agent, with promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and proliferation. 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating caspase enzymes and disrupting mitochondrial function.
Biochemical and Physiological Effects
2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of key signaling pathways involved in cancer and inflammation. 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile has also been shown to exhibit low toxicity and good bioavailability, making it an attractive candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile in lab experiments include its high purity, low toxicity, and well-established synthesis method. 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile is also a relatively stable compound, making it suitable for long-term storage and use in various assays. However, the limitations of using 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile in lab experiments include its high cost and limited availability, which may restrict its use in some research areas.

Future Directions

There are several future directions for the study of 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile, including further optimization of its synthesis method, elucidation of its mechanism of action, and development of novel analogs with improved properties. 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile may also be studied for its potential applications in other areas, such as neurodegenerative diseases and infectious diseases. Overall, 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile represents a promising compound for scientific research with potential applications in various fields.

Synthesis Methods

2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile can be synthesized through a multistep process involving the reaction of 2-methoxy-5-nitroaniline with 4,6-dimethyl-2-chloronicotinonitrile in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain pure 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile. The synthesis of 2-[(2-methoxy-5-nitrophenyl)amino]-4,6-dimethylnicotinonitrile has been optimized for high yield and purity, making it a valuable compound for scientific research.